2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 214117-50ml |
4-n-Propylphenylmagnesium bromide, 0.5M 2-MeTHF |
87942-08-3 | 97% | 50ml |
￡188.00 | 2022-02-28 | |
| Fluorochem | 214117-100ml |
4-n-Propylphenylmagnesium bromide, 0.5M 2-MeTHF |
87942-08-3 | 97% | 100ml |
￡291.00 | 2022-02-28 | |
| abcr | AB332509-50 ml |
4-n-Propylphenylmagnesium bromide, 0.50 M in 2-MeTHF |
87942-08-3 | 50 ml |
€299.20 | 2023-09-07 | ||
| abcr | AB332509-100 ml |
4-n-Propylphenylmagnesium bromide, 0.50 M in 2-MeTHF |
87942-08-3 | 100 ml |
€438.60 | 2023-09-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 563730-50ML |
Magnesium,bromo(4-propylphenyl)- |
87942-08-3 | 0.5M in THF | 50ML |
￥3105.94 | 2022-02-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N88050-100ml |
Magnesium,propylbenzene,bromide |
87942-08-3 | 100ml |
¥3348.0 | 2021-09-08 | ||
| abcr | AB518378-50 ml |
4-n-Propylphenylmagnesium bromide, 0.5M in THF; . |
87942-08-3 | 50 ml |
€207.80 | 2024-04-16 | ||
| abcr | AB518378-100 ml |
4-n-Propylphenylmagnesium bromide, 0.5M in THF |
87942-08-3 | 100 ml |
€348.40 | 2023-09-02 | ||
| abcr | AB518378-500 ml |
4-n-Propylphenylmagnesium bromide, 0.5M in THF |
87942-08-3 | 500 ml |
€725.60 | 2023-09-02 | ||
| abcr | AB332509-50ml |
4-n-Propylphenylmagnesium bromide, 0.50 M in 2-MeTHF; . |
87942-08-3 | 50ml |
€365.60 | 2025-04-15 |
Audited Supplier
Audited Supplier
Magnesium,bromo(4-propylphenyl), with the CAS number 87942-08-3, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This organomagnesium compound, featuring a brominated aromatic ring, serves as a versatile intermediate in organic synthesis and has been explored for its potential applications in drug development. The unique structural properties of this compound make it particularly interesting for researchers seeking to innovate in the realm of molecular design.
The molecular structure of Magnesium,bromo(4-propylphenyl) consists of a magnesium center coordinated to a brominated 4-propylphenyl group. This configuration not only imparts reactivity but also opens up possibilities for further functionalization, making it a valuable building block in synthetic chemistry. The presence of the bromine atom allows for nucleophilic substitution reactions, which are pivotal in constructing more complex molecules. These reactions can be tailored to introduce various functional groups, thereby enabling the synthesis of a wide array of pharmacologically relevant compounds.
In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from organometallic compounds. Magnesium,bromo(4-propylphenyl) has emerged as a compound of interest due to its ability to participate in cross-coupling reactions, which are fundamental to modern drug synthesis. For instance, the Suzuki-Miyaura coupling reaction has been utilized to introduce aryl groups at specific positions, enhancing the compound's utility in medicinal chemistry. Such reactions are crucial for creating molecules with improved pharmacokinetic profiles and enhanced biological activity.
One of the most compelling aspects of Magnesium,bromo(4-propylphenyl) is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically target these enzymes, researchers aim to develop treatments that can modulate cellular signaling pathways effectively. The bromine substituent on the 4-propylphenyl ring provides a handle for further derivatization, allowing chemists to fine-tune the properties of these inhibitors for optimal efficacy.
Recent studies have also explored the use of Magnesium,bromo(4-propylphenyl) in the development of metal-organic frameworks (MOFs). MOFs are porous materials that can be engineered to have specific properties, making them useful for applications such as gas storage, separation technologies, and catalysis. The magnesium center in this compound offers a scaffold for constructing MOFs with tailored functionalities. These materials have shown promise in various fields, including environmental remediation and biomedical applications.
The reactivity of Magnesium,bromo(4-propylphenyl) extends beyond simple organic synthesis; it also plays a role in polymer chemistry. Researchers have investigated its use as a monomer or intermediate in the synthesis of polymers with unique properties. For example, polymers derived from this compound have exhibited enhanced thermal stability and mechanical strength, making them suitable for high-performance materials. This versatility underscores the importance of exploring new synthetic pathways and understanding the fundamental chemistry behind these processes.
The pharmaceutical industry has been particularly keen on leveraging organometallic compounds like Magnesium,bromo(4-propylphenyl) due to their potential as drug candidates or tools for biochemical research. The ability to modify the structure of these compounds allows for rapid screening and optimization of lead compounds. This approach has accelerated the discovery process for new drugs and has led to several promising candidates entering clinical trials. The compound's role in facilitating complex synthetic transformations makes it an indispensable asset in modern drug discovery pipelines.
In conclusion, Magnesium,bromo(4-propylphenyl), identified by its CAS number 87942-08-3, represents a significant advancement in chemical research with implications across multiple disciplines. Its unique reactivity and structural features make it a valuable tool for synthetic chemists, biologists, and pharmacologists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation and progress in the chemical sciences.
